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Compound of Interest

Compound Name: Tris(dimethylamino)arsine

Cat. No.: B1606909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(dimethylamino)arsine, with the chemical formula As[N(CH₃)₂)₃, is a volatile, air- and

moisture-sensitive organoarsenic compound. It serves as a crucial precursor in the fabrication

of semiconductor materials and as a versatile reagent in synthetic chemistry. This guide

provides a comprehensive overview of its chemical properties, molecular structure, and key

applications, with a focus on experimental details and data for the scientific community.

Chemical and Physical Properties
Tris(dimethylamino)arsine is a colorless liquid with a characteristic amine-like odor.[1] It is

highly reactive and requires careful handling under inert atmospheric conditions to prevent

decomposition.[2][3] Key physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₆H₁₈AsN₃ [2][4][5]

Molecular Weight 207.15 g/mol [2][4][5]

CAS Number 6596-96-9 [2][3][5]

Appearance Colorless liquid [2][5][6]

Melting Point -53 °C [2][3]

Boiling Point 55 °C at 10 mmHg [2][3][6]

Density 1.124 g/cm³ [2][3][6]

Refractive Index (n²⁰/D) 1.4848 [3]

Flash Point 56.5 °C [2]

Vapor Pressure 0.722 mmHg at 25 °C [2]

Solubility Reacts with water [1]

Sensitivity Air and moisture sensitive [2][3]

Molecular Structure
The molecular structure of tris(dimethylamino)arsine is characterized by a central arsenic

atom bonded to three dimethylamino groups. While a definitive single-crystal X-ray diffraction

study for the parent compound is not readily available in the searched literature, studies on

analogous compounds such as tris[4-(dimethylamino)phenyl]arsine suggest a pyramidal

coordination geometry around the arsenic atom.[7] The nitrogen atoms of the dimethylamino

groups are expected to have a trigonal planar or near-planar geometry.

A logical representation of the molecular structure is provided below.

Caption: Ball-and-stick model of the tris(dimethylamino)arsine molecule.

Spectroscopic Properties
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Detailed spectroscopic data is essential for the characterization and quality control of

tris(dimethylamino)arsine.

Infrared (IR) Spectroscopy: The gas-phase decomposition of tris(dimethylamino)arsine has

been studied using Fourier Transform Infrared (FTIR) spectroscopy. The vibrational frequencies

of the intact molecule can be observed at lower temperatures (e.g., 200 °C). Key vibrational

bands are expected for C-H, C-N, and As-N stretching and bending modes. A study on the gas-

phase pyrolysis provides assignments for some of these major bands.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific NMR data for

tris(dimethylamino)arsine was not found in the search results, analogous compounds can

provide expected chemical shift regions. For the dimethylamino groups, a single sharp peak in

the ¹H NMR spectrum and a corresponding peak in the ¹³C NMR spectrum are anticipated due

to the rapid rotation around the N-C and As-N bonds.

Mass Spectrometry: Mass spectrometry of tris(dimethylamino)arsine would be expected to

show the molecular ion peak (M⁺) at m/z 207. Fragmentation would likely involve the

successive loss of dimethylamino groups or methyl radicals. A study on the gas-phase

decomposition of related compounds provides insights into potential fragmentation pathways.

[8]

Reactivity and Applications
Tris(dimethylamino)arsine is a highly reactive compound, primarily utilized as a precursor in

Metal-Organic Chemical Vapor Deposition (MOCVD) and Atomic Layer Deposition (ALD) for

the growth of arsenic-containing semiconductor thin films, such as gallium arsenide (GaAs) and

indium arsenide (InAs).[2] It is also used as a dopant in the manufacturing of semiconductor

devices.[2]

Its reactivity stems from the lability of the arsenic-nitrogen bonds, which can be cleaved to

deposit arsenic onto a substrate. The general process for its use in CVD is outlined below.
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Caption: Simplified workflow for the use of tris(dimethylamino)arsine in CVD.

Synthetic Applications: Beyond its use in materials science, tris(dimethylamino)arsine can act

as a source of the dimethylamino group in organic synthesis. It has been shown to be effective

in the amination of aldehydes and ketones.

Experimental Protocols
Synthesis of Tris(dimethylamino)arsine:

While a detailed, step-by-step published procedure was not found in the search results, the

synthesis of tris(dimethylamino)arsine is generally achieved through the reaction of arsenic

trichloride (AsCl₃) with a suitable aminating agent, such as lithium dimethylamide or by passing

gaseous dimethylamine through a solution of arsenic trichloride in an inert solvent. The reaction

should be carried out under strict anhydrous and anaerobic conditions.

A generalized reaction scheme is as follows: AsCl₃ + 3 LiN(CH₃)₂ → As[N(CH₃)₂]₃ + 3 LiCl or

AsCl₃ + 6 HN(CH₃)₂ → As[N(CH₃)₂]₃ + 3 [H₂N(CH₃)₂]Cl

Handling and Storage:

Due to its high reactivity and toxicity, tris(dimethylamino)arsine must be handled with

extreme caution in a well-ventilated fume hood or glovebox.[1] It is air and moisture sensitive

and should be stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed

container in a cool, dry place.[1] Personal protective equipment, including appropriate gloves,

safety goggles, and a lab coat, is mandatory.
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The workflow for handling this sensitive compound is depicted below.
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Caption: Recommended workflow for the safe handling of tris(dimethylamino)arsine.

Safety Information
Tris(dimethylamino)arsine is a highly toxic and flammable compound.[1] Acute exposure can

cause severe irritation to the skin, eyes, and respiratory tract.[1] Ingestion is highly toxic.[1]

Chronic exposure to arsenic compounds is associated with serious health risks. All work with

this compound must be conducted with appropriate engineering controls and personal

protective equipment. Refer to the Safety Data Sheet (SDS) for complete safety and handling

information.

Conclusion
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Tris(dimethylamino)arsine is a valuable compound for the advancement of semiconductor

technology and a useful reagent in specialized synthetic applications. Its hazardous nature

necessitates a thorough understanding of its properties and strict adherence to safety

protocols. This guide provides a foundational understanding for researchers and professionals

working with this important chemical. Further research into its coordination chemistry and

detailed reactivity patterns will undoubtedly expand its utility in various scientific fields. scientific

fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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